Cas no 402-31-3 (1,3-Di(trifluoromethyl)benzene)

• Product Name: 1,3-Di(trifluoromethyl)benzene
• CAS No: 402-31-3
• MF: C₈H₄F₆
• MW: 214.107783317566
• MDL: MFCD00000392
• CID: 37263
• PubChem ID: 223106
• Update Time: 2025-05-21

1,3-Di(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,3-Bis(trifluoromethyl)benzene
• 1,3-bis(trifluoromethyl)-benzene
• Xylene Hexafluoride
• 1,3-Di(trifluoromethyl)benzeneXylene hexafluoride
• 1,3-Di(trifluoromethyl)benzene
• 1,3-TrifluoromethylBenzene
• Hexafluoro-m-xylene
• m-Ditrifluoromethylbenzene
• m-Ditrifluorotoluene
• Metaxylene hexafluoride
• MTF-TFM
• M-XYLENE HEXAFLUORIDE
• α,α,α,α',α',α'-Hexafluoro-m-xylene
• Benzene, 1,3-bis(trifluoromethyl)-
• m-Bis(trifluoromethyl)benzene
• alpha,alpha,alpha,alpha',alpha',alpha'-Hexafluoro-m-xylene
• a,a,a,a',a',a'-hexafluoro-m-xylene
• 1,3-bistrifluoromethylbenzene
• SJBBXFLOLUTGCW-UHFFFAOYSA-N
• alpha,alpha,alpha,beta,beta,beta-Hexafluoro-m-xylene
• m-Xylene, .alpha.,.alpha.,.alpha.,.alpha.',.alpha.',.alpha.'
• AI3-52239
• 2,6-bis(trifluoromethyl)benzene
• FT-0606581
• EC 206-939-4
• AC-10618
• m-Xylene, .alpha.,.alpha.,.alpha.,.alpha.',.alpha.',.alpha.'-hexafluoro-
• SCHEMBL62723
• F7TWF66P6X
• NSC 10342
• NSC-10342
• 3,5-bis(trifluoromethyl)benzene
• InChI=1/C8H4F6/c9-7(10,11)5-2-1-3-6(4-5)8(12,13)14/h1-4
• A824993
• 1,3-bis-(trifluoromethyl)-benzene
• m-Xylene,.alpha.,.alpha.,.alpha.',.alpha.',.alpha.'-hexafluoro-
• .alpha.,.alpha.,.alpha.,.alpha.',.alpha.',.alpha.'-Hexafluoro-m-xylene
• NSC10342
• AKOS009031433
• 402-31-3
• 1,3-Bis(trifluoromethyl)benzene, 99%
• UNII-F7TWF66P6X
• m-Xylene, alpha,alpha,alpha,alpha',alpha',alpha'-hexafluoro-
• .alpha.,.alpha.,.alpha.',.alpha.',.alpha.'-Hexafluoro-m-xylene
• H0585
• CS-W021277
• 1,3-bis-(Trifluoromethyl)benzene
• DTXSID1059949
• AM20060280
• NS00006531
• EN300-19931
• MFCD00000392
• 1,3-bis(trifluoro-methyl)benzene
• Benzene,3-bis(trifluoromethyl)-
• EINECS 206-939-4
• W-106376
• Z104476126
• 1,3-Bis(trifluoromethyl)benzene,99%
• DB-023996
• DTXCID4039730
• m-Xylene, alpha,alpha,alpha,alpha',alpha',alpha'-hexafluoro-(8CI)

• MDL： MFCD00000392
• Inchi： 1S/C8H4F6/c9-7(10,11)5-2-1-3-6(4-5)8(12,13)14/h1-4H
• InChI Key： SJBBXFLOLUTGCW-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C(F)(F)F)C=1)(F)F
• BRN： 2052589

Computed Properties

• Exact Mass: 214.02200
• Monoisotopic Mass: 214.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.8
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Colorless Transparent Liquid
• Density: 1.378 g/mL at 25 °C(lit.)
• Melting Point: -35°C
• Boiling Point: 116°C(lit.)
• Flash Point: Degrees Fahrenheit:78.8°F
  Degrees Celsius:26°C
  
• Refractive Index: n20/D 1.379(lit.)
• Water Partition Coefficient: Insoluble in water. Soluble in alcohol, ether, benzene.
• PSA: 0.00000
• LogP: 3.72420
• Solubility: Not available

1,3-Di(trifluoromethyl)benzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• TSCA：T
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10
• Packing Group：III
• Hazard Level：3
• Storage Condition：The warehouse is ventilated and dry at low temperature, and stored separately from oxidants, nitric acid and sulfuric acid,

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks

Additional information on 1,3-Di(trifluoromethyl)benzene

Recent Advances in the Application of 1,3-Di(trifluoromethyl)benzene (CAS 402-31-3) in Chemical Biology and Pharmaceutical Research

1,3-Di(trifluoromethyl)benzene (CAS 402-31-3) is a fluorinated aromatic compound that has garnered significant attention in recent years due to its unique physicochemical properties and versatile applications in chemical biology and pharmaceutical research. This research brief aims to summarize the latest advancements in the utilization of this compound, highlighting its role in drug discovery, material science, and synthetic chemistry.

Recent studies have demonstrated the efficacy of 1,3-Di(trifluoromethyl)benzene as a key intermediate in the synthesis of bioactive molecules. Its electron-withdrawing trifluoromethyl groups enhance the stability and reactivity of derived compounds, making it particularly valuable in the development of novel pharmaceuticals. For instance, researchers have successfully incorporated this moiety into inhibitors targeting specific enzymes involved in inflammatory pathways, showcasing its potential in therapeutic applications.

In addition to its pharmaceutical relevance, 1,3-Di(trifluoromethyl)benzene has been employed in material science for the development of advanced polymers and coatings. The compound's ability to impart hydrophobicity and chemical resistance has been leveraged to create materials with enhanced durability and performance. Recent publications have detailed its use in the fabrication of membranes for gas separation, highlighting its utility in addressing environmental challenges.

Methodologically, the synthesis and functionalization of 1,3-Di(trifluoromethyl)benzene have seen notable innovations. Cutting-edge techniques such as flow chemistry and photoredox catalysis have been applied to optimize its production, resulting in higher yields and reduced environmental impact. These advancements not only improve the scalability of processes involving this compound but also align with the growing emphasis on sustainable chemistry practices.

Looking ahead, the continued exploration of 1,3-Di(trifluoromethyl)benzene is expected to uncover new applications and refine existing ones. Collaborative efforts between academic and industrial researchers are likely to drive further breakthroughs, particularly in the realms of drug development and functional materials. As such, this compound remains a focal point of interest for scientists and analysts in the chemical biology and pharmaceutical sectors.